Cas no 104804-16-2 (5-(2-methylpropyl)thiophene-2-carbaldehyde)

5-(2-methylpropyl)thiophene-2-carbaldehyde Properties

Names and Identifiers

• 5-Isobutylthiophene-2-carbaldehyde
• 5-(2-methylpropyl)thiophene-2-carbaldehyde
• 5-Isobutyl-thiophene-2-carbaldehyde
• 5-isobutylthiophene-2-carbaldehyde(SALTDATA: FREE)
• 5-Isobutyl-thiophen-2-carbaldehyd
• CHEMBRDG-BB 4016142
• DTXSID70603663
• Z1198175690
• 5-Isobutyl-2-thiophenecarbaldehyde
• G85116
• BS-25764
• 104804-16-2
• DB-027727
• SCHEMBL10130976
• EN300-713906
• 5-isobutylthiophene-2-carbaldehyde
• WWHUUTRXFJQXOB-UHFFFAOYSA-N
• BP-11069
• AKOS000302240
• MFCD08060024
• CS-0440247
• 5-ISOBUTYL-THIOPHENE-2-CARBALDEHYDE
• +Expand

• MDL： MFCD08060024
• InChIKey： WWHUUTRXFJQXOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12OS/c1-7(2)5-8-3-4-9(6-10)11-8/h3-4,6-7H,5H2,1-2H3
• SMILES： CC(C)CC1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 168.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.06088618g/mol
• Heavy Atom Count: 11
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• LogP: 2.75910
• PSA: 45.31000

5-(2-methylpropyl)thiophene-2-carbaldehyde Security Information

• HazardClass：IRRITANT

5-(2-methylpropyl)thiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%